Cas no 2096334-75-5 (3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid)

• Product Name: 3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid
• CAS No: 2096334-75-5
• MF: C₁₅H₁₅BFNO₃
• MW: 287.093907594681
• MDL: MFCD20040137
• CID: 4636662
• PubChem ID: 73995649
• Update Time: 2025-10-31

3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid（WS204565）
• 3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid
• Boronic acid, B-[4-[[(2,5-dimethylphenyl)amino]carbonyl]-3-fluorophenyl]-
• {3-[(2,5-dimethylphenyl)carbamoyl]-4-fluorophenyl}boronic acid
• AS-70862
• 2096332-14-6
• WID33475
• (3-((2,5-Dimethylphenyl)carbamoyl)-4-fluorophenyl)boronic acid
• 2096334-75-5
• (3-((2,5-Dimethylphenyl)carbamoyl)-4-fluorophenyl)boronicacid
• [3-[(2,5-dimethylphenyl)carbamoyl]-4-fluorophenyl]boronic acid
• W17855
• AKOS037646792

• MDL： MFCD20040137
• Inchi： 1S/C15H15BFNO3/c1-9-3-4-10(2)14(7-9)18-15(19)12-6-5-11(16(20)21)8-13(12)17/h3-8,20-21H,1-2H3,(H,18,19)
• InChI Key： YDXCYTQCISBDPU-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C(NC2=CC(C)=CC=C2C)=O)C(F)=C1)(O)O

Computed Properties

• Exact Mass: 287.1129017g/mol
• Monoisotopic Mass: 287.1129017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid

Introduction to 3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid (CAS No. 2096334-75-5) and Its Applications in Modern Chemical Biology

3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid, identified by the chemical identifier CAS No. 2096334-75-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is characterized by its unique structural features, including a fluorine-substituted benzene ring and an amino-carbamoyl side chain attached to a dimethylphenyl group. Such structural motifs are particularly valuable in the design of bioactive molecules, given their potential to interact with biological targets in precise and selective ways.

The fluorine atom at the 4-position of the benzene ring plays a pivotal role in modulating the electronic properties and metabolic stability of the molecule. Fluorinated aromatic compounds are well-documented for their enhanced binding affinities and improved pharmacokinetic profiles in drug candidates. In contrast, the dimethylphenylcarbamoyl group contributes to the compound's hydrophobicity and serves as a key pharmacophore for further derivatization. These features make 3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid a versatile scaffold for developing novel therapeutic agents.

Boronic acids, as a class of compounds, are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of a boronic acid functional group in this molecule facilitates its use in constructing complex molecular architectures through palladium-catalyzed reactions. Such transformations are indispensable in drug discovery pipelines, enabling the rapid assembly of libraries of biologically active compounds. The Suzuki-Miyaura coupling reaction, in particular, has been leveraged to generate novel heterocycles and polycyclic systems that exhibit promising biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated arylboronic acids in the development of targeted therapies. For instance, studies have demonstrated that fluorine substitution can enhance receptor binding affinity while simultaneously reducing off-target effects. This phenomenon is particularly relevant in oncology, where small-molecule inhibitors must exhibit high selectivity to minimize toxicity. The fluoro-boronic acid derivative described here aligns with these trends, offering a platform for designing next-generation kinase inhibitors and other therapeutic agents.

The dimethylphenylcarbamoyl moiety further enriches the structural diversity of this compound, enabling its incorporation into molecules with tailored physicochemical properties. This group is often employed to enhance solubility and bioavailability while maintaining robust binding interactions with biological targets. In combination with the fluorine atom, it creates a balanced profile that is conducive to drug-like characteristics. Such attributes are critical for advancing candidates through preclinical development and into clinical trials.

In academic research circles, 3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid has been explored as a key intermediate in synthetic methodologies targeting neurological disorders. The compound's ability to undergo cross-coupling reactions under mild conditions makes it an attractive building block for constructing complex scaffolds found in neuroactive compounds. Preliminary studies suggest that derivatives of this molecule may exhibit inhibitory effects on enzymes implicated in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The pharmaceutical industry has also recognized the potential of this boronic acid derivative for developing antiviral and antibacterial agents. The unique electronic distribution induced by the fluorine substituent and the dimethylphenylcarbamoyl group can be exploited to disrupt viral replication cycles or bacterial metabolic pathways. For example, recent computational studies have identified analogs of this compound that show promise as inhibitors of viral proteases, which are essential for viral maturation and infectivity.

From a synthetic chemistry perspective, the preparation of 3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid exemplifies modern methodologies that prioritize efficiency and scalability. The synthesis typically involves multi-step sequences that incorporate advanced catalytic systems and protective group strategies to ensure high yields and purity. Such approaches underscore the growing sophistication of organic synthesis techniques in supporting drug discovery initiatives.

The versatility of this compound extends beyond its applications in medicinal chemistry; it also finds utility in materials science and agrochemical research. For instance, boronic acids have been employed to develop smart materials with responsive properties, such as stimuli-sensitive polymers or surface-modified nanoparticles. The incorporation of fluorinated aryl groups into these materials can further enhance their functionality by improving thermal stability or solubility.

As research continues to uncover new biological targets and mechanisms, the demand for specialized intermediates like 3-(2,5-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid is expected to grow exponentially. Collaborative efforts between academic researchers and industrial scientists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide. The compound's unique combination of structural features positions it as a cornerstone molecule in next-generation drug discovery efforts.